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Compound Name: Bis(heptafluoroisopropyl)mercury

Cat. No.: B3357818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(heptafluoroisopropyl)mercury, an organomercury compound, holds interest within
specialized areas of organic synthesis and materials science due to the unique properties
conferred by its highly fluorinated alkyl groups. This guide provides a comprehensive overview
of its chemical identity, known properties, and the broader context of its synthesis and potential
reactivity, drawing on data from related fluoroalkyl-mercury compounds where specific
information is limited.

IUPAC Nomenclature and Chemical Identity

The formal IUPAC name for Bis(heptafluoroisopropyl)mercury is bis(1,1,1,2,3,3,3-
heptafluoro-2-propanyl)mercury. An alternative, commonly used name is bis(heptafluoro-2-
propyl)mercury. The use of the "bis" prefix is standard for complex ligands in IUPAC
nomenclature.

This compound is classified as an organomercury compound, characterized by the presence of
at least one covalent bond between a carbon and a mercury atom.[1] The high degree of
fluorination in the isopropyl groups significantly influences the compound's chemical and
physical properties.

Physicochemical Properties
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Quantitative data for Bis(heptafluoroisopropyl)mercury is sparse in publicly accessible
literature. The available information is summarized in the table below. For comparative
purposes, data for the related compound, Bis(pentafluorophenyl)mercury, is also included.

Bis(heptafluoroisopropyl) Bis(pentafluorophenyl)mer

Property mercury cury

CAS Number 756-88-7[2] 973-17-1[3]
Molecular Formula CeF14HQ[2] C12F10HQJ3]
Molecular Weight 583.63 g/mol [2] 534.70 g/mol [3]
Melting Point 20-21 °C[2] Not available
Appearance Powder or liquid[4] Not available

Synthesis and Reactivity
General Synthetic Approach

While a detailed, step-by-step experimental protocol for the synthesis of
Bis(heptafluoroisopropyl)mercury is not readily available in the reviewed literature, the
general synthesis of bis(perfluoroalkyl)mercury compounds often involves the direct reaction of
a perfluoroalkyl iodide with elemental mercury.[1][5] This reaction is typically initiated by heat or
UV irradiation.

The proposed synthetic pathway for Bis(heptafluoroisopropyl)mercury is illustrated below.

Reaction Conditions

Heptafluoroisopropy! lodide Mercury .
[ (CF3)2CFI (Hg) Heat or UV Irradiation
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Caption: Proposed synthesis of Bis(heptafluoroisopropyl)mercury.

Reactivity and Potential Applications

Organomercury compounds are known to be versatile intermediates in organic synthesis.[5]
The carbon-mercury bond can be cleaved under specific conditions to allow for the formation of
new carbon-carbon or carbon-heteroatom bonds. The presence of the electron-withdrawing
heptafluoroisopropyl groups is expected to influence the reactivity of the C-Hg bond.

Bis(heptafluoroisopropyl)mercury is noted to be an important raw material and intermediate
in organic synthesis and for pharmaceuticals.[4] It is also used as a chemical reagent in
medicinal chemistry, biomedicine, and biological experiments for research and development
purposes.[4]

Biological Activity and Toxicology

Specific toxicological data such as LD50, and measures of biological activity like MIC (Minimum
Inhibitory Concentration) or IC50 (half-maximal inhibitory concentration) for
Bis(heptafluoroisopropyl)mercury, are not available in the surveyed literature. However,
general toxicological profiles of organomercury and perfluorinated compounds provide an
indication of its potential hazards.

Organomercury compounds are generally considered highly toxic.[6][7] They are fat-soluble
and can cross the blood-brain barrier, leading to neurological damage.[8] Perfluorinated
compounds (PFCs) are persistent in the environment and can have immunotoxic effects.[9][10]
Some studies have suggested that PFCs may also be associated with reproductive and
developmental toxicity, neurotoxicity, and carcinogenesis.[10][11]

Given these general characteristics, Bis(heptafluoroisopropyl)mercury should be handled
with extreme caution in a laboratory setting, with appropriate personal protective equipment
and engineering controls to prevent exposure.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or specific reactions of
Bis(heptafluoroisopropyl)mercury are not available in the current body of scientific literature
that was surveyed. Researchers interested in working with this compound would need to adapt
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general procedures for the synthesis of related bis(perfluoroalkyl)mercury compounds. A
general workflow for such a synthesis is proposed below.

Combine Heptafluoroisopropyl Initiate reaction Monitor reaction Reaction Workup Purljlca{lon Characterize Product
(e.g., Distillation or
lodide and Mercury (Heat or UV) progress (e.g., GC-MS) (Filtration, Extraction) C'g" (NMR, IR, MS)
)
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Caption: A general experimental workflow for the synthesis and characterization of
Bis(heptafluoroisopropyl)mercury.

Signaling Pathways

There is no information available in the surveyed literature regarding the interaction of
Bis(heptafluoroisopropyl)mercury with any biological signaling pathways. Due to the general
neurotoxicity of organomercury compounds, it could be hypothesized that it may interfere with
neurological signaling, but this has not been experimentally verified for this specific compound.

Conclusion

Bis(heptafluoroisopropyl)mercury is a specialized organometallic compound with potential
applications in synthesis and materials science. While its fundamental chemical identity is
established, there is a notable lack of in-depth experimental data, particularly concerning its
synthesis, reactivity, and biological properties. Further research is required to fully characterize
this compound and explore its potential applications in drug development and other scientific
fields. Professionals handling this compound should exercise extreme caution due to the
known toxicity of related organomercury and perfluorinated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3357818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

